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Cat. No.: B155638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Octanone (CAS No. 111-13-7), also known as methyl hexyl ketone, is a colorless liquid with

a characteristic fruity, apple-like odor. It is utilized as a fragrance ingredient, a flavoring agent,

and a solvent in various industrial applications. Due to its chemical properties and potential for

human exposure in research and development settings, a thorough understanding of its safety

profile and proper handling procedures is paramount. This technical guide provides an in-depth

overview of the safety and handling of 2-octanone, including its physicochemical properties,

hazard classifications, toxicological data, and recommended safety protocols. The information

is presented to aid researchers, scientists, and drug development professionals in conducting

their work safely and effectively.

Physicochemical and Hazard Information
A summary of the key physicochemical properties and GHS hazard classifications for 2-
octanone is provided below.

Table 1: Physicochemical Properties of 2-Octanone
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Property Value Reference

Chemical Formula C8H16O [1]

Molar Mass 128.21 g/mol [1]

Appearance Colorless liquid [2][3]

Odor Fruity, apple-like [3][4]

Boiling Point 173 °C (343.4 °F) [1][5]

Melting Point -16 °C (3.2 °F) [1]

Flash Point 56 °C (132.8 °F) [5]

Density 0.819 g/cm³ at 20 °C [1][5]

Solubility in Water Immiscible or difficult to mix [3][4][5]

Vapor Pressure Not available [4]

Auto-ignition Temperature 420 °C (788 °F) [5]

Table 2: GHS Hazard Classification of 2-Octanone
Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[5][6][7]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[5][6][7]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[7][8]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects[6][7]

Toxicological Profile
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The toxicological profile of 2-octanone has been evaluated through various studies. A

summary of the available quantitative data is presented below.

Table 3: Summary of Toxicological Data for 2-Octanone
Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral 3,089 mg/kg [5]

Mouse Oral 3,824 mg/kg [5]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal 1,337 mg/kg [5]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation

> 2,132 ppm (6

hours)
[2]

Skin Irritation Rabbit Dermal
Mild irritant (500

mg/24h)
[4]

Eye Irritation Not specified Eye
Causes serious

eye irritation
[7]

Skin

Sensitization
Not specified Dermal

No sensitizing

effects known
[5]

Experimental Protocols for Safety Assessment
Standardized testing guidelines, such as those established by the Organisation for Economic

Co-operation and Development (OECD), are crucial for the reliable safety assessment of

chemicals. The following sections outline the general methodologies for key toxicological

endpoints relevant to 2-octanone.

Acute Oral Toxicity (Based on OECD Guideline 423)
The acute toxic class method is a stepwise procedure to assess the acute oral toxicity of a

substance.[9][10][11]

Methodology:
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Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[9]

Housing and Fasting: Animals are caged individually and fasted prior to dosing.[12]

Dose Administration: The test substance is administered orally in a single dose via gavage.

[12] Dosing is performed in a stepwise manner using a minimum of three animals per step.

[9] The starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg).

[11]

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.[9] Body weight is recorded weekly.[12]

Endpoint: The number of animals that die within a defined period is used to classify the

substance into a GHS acute toxicity category.[9]

Dermal Irritation (Based on OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.[13][14][15][16]

Methodology:

Test Animal: The albino rabbit is the preferred species.[13][17]

Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped.

[17]

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

a small area of skin (approximately 6 cm²) and covered with a gauze patch.[13][15]

Exposure: The exposure period is typically 4 hours.[13][15]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal, and then daily for up to 14 days to assess reversibility.[13]

Scoring: Skin reactions are scored, and the substance is classified based on the severity and

reversibility of the observed effects.[13]
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Eye Irritation (Based on OECD Guideline 405)
This test assesses the potential of a substance to cause damage to the eye.[12][18][19][20]

Methodology:

Test Animal: Healthy, young adult albino rabbits are used.[12]

Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the

conjunctival sac of one eye.[12][18] The other eye serves as a control.[18]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application, and observations can continue for up to 21 days to

evaluate reversibility.[12][20]

Pain Management: The use of topical anesthetics and systemic analgesics is recommended

to minimize pain and distress.[12]

Classification: The substance is classified based on the severity and persistence of the

observed ocular lesions.[18]

Skin Sensitization (In Chemico - Based on OECD
Guideline 442C)
The Direct Peptide Reactivity Assay (DPRA) is an in chemico method that assesses the

molecular initiating event of skin sensitization by measuring the reactivity of a chemical with

synthetic peptides containing cysteine or lysine.[1][6][7][8][21]

Methodology:

Principle: The assay quantifies the depletion of cysteine- and lysine-containing peptides

following incubation with the test chemical.[1]

Procedure: The test chemical is incubated with synthetic peptides for 24 hours.[21]

Analysis: The remaining peptide concentrations are measured using High-Performance

Liquid Chromatography (HPLC) with UV detection.[21]
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Endpoint: The percentage of peptide depletion is calculated, and the chemical is categorized

based on its reactivity, which informs its potential to be a skin sensitizer.[1]

Mutagenicity (Ames Test - Based on OECD Guideline
471)
The bacterial reverse mutation test, or Ames test, is widely used to detect the mutagenic

potential of chemicals.[22][23][24][25]

Methodology:

Test System: Amino-acid requiring strains of Salmonella typhimurium and Escherichia coli

are used.[22][23]

Principle: The test detects mutations that restore the functional capability of the bacteria to

synthesize an essential amino acid, allowing them to grow on a minimal medium.[22]

Procedure: Bacteria are exposed to the test substance at various concentrations, both with

and without a metabolic activation system (S9 mix) to simulate mammalian metabolism.[23]

Endpoint: A positive result is indicated by a concentration-related increase in the number of

revertant colonies compared to the negative control.[24]

Signaling Pathways and Mechanisms of Toxicity
Specific signaling pathways directly modulated by 2-octanone have not been extensively

elucidated in publicly available literature. However, general mechanisms of toxicity for ketones

can provide some insight. High concentrations of ketones can depress the central nervous

system, leading to symptoms like headache, dizziness, and lack of coordination.[4] Some

ketones are known to exert neurotoxic effects through various proposed mechanisms, including

the disruption of axonal transport and interference with cellular energy metabolism. It is

important to note that these are general mechanisms for ketones and may not all be directly

applicable to 2-octanone.

Safety and Handling Precautions
Engineering Controls
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Work with 2-octanone should be conducted in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[26]

Ventilation equipment should be explosion-resistant due to the flammable nature of 2-
octanone.[4]

Ensure that eyewash stations and safety showers are readily accessible in the work area.

[21]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[27]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., neoprene or PVC), a lab

coat, and closed-toe shoes.[4][27]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a respirator with an appropriate organic vapor cartridge.[4]

Handling and Storage
Keep away from heat, sparks, open flames, and other ignition sources.[5][7] No smoking in

the handling area.[5][7]

Ground and bond containers and receiving equipment during transfer to prevent static

discharge.[27] Use non-sparking tools.[27]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][9]

Avoid contact with incompatible materials such as strong oxidizing agents, bases, and

reducing agents.[4]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[4][5]
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Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention if irritation develops.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[4][27]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a glass of water to drink. Seek immediate medical attention.[4][28] Aspiration

of the material into the lungs can cause chemical pneumonitis.[4]

Accidental Release and Disposal
Spills: Remove all ignition sources.[4] For minor spills, absorb with an inert material (e.g.,

sand, earth) and place in a suitable container for disposal.[5] For major spills, evacuate the

area and contact emergency responders.[4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material and its container must be disposed of as hazardous waste.[4]

Visualizations
Chemical Safety Assessment Workflow
The following diagram illustrates a general workflow for assessing the safety of a chemical like

2-octanone, starting from information gathering and proceeding through a tiered testing

strategy.
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Phase 1: Hazard Identification

Phase 2: In Vitro & In Chemico Testing

Phase 3: In Vivo Testing (If Necessary)

Phase 4: Risk Characterization
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A generalized workflow for chemical safety assessment.
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Skin Irritation Testing Decision Pathway
This diagram illustrates the decision-making process for skin irritation testing, prioritizing in vitro

methods as recommended by OECD guidelines.
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Assess Skin Irritation Potential
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Decision pathway for skin irritation testing.
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Conclusion
2-Octanone is a flammable liquid that is harmful in contact with skin and causes serious eye

irritation. While it has a relatively low acute oral toxicity, proper safety precautions are essential

to minimize exposure and ensure a safe working environment. This guide has summarized the

key safety and handling information for 2-octanone, providing a foundation for researchers and

professionals to work with this chemical responsibly. Adherence to the outlined engineering

controls, personal protective equipment recommendations, and handling procedures, along

with a thorough understanding of the potential hazards, will contribute to the safe and effective

use of 2-octanone in a laboratory setting. It is imperative to always consult the most current

Safety Data Sheet (SDS) provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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